Cas no 59134-92-8 (2,2,2-Trifluoro-N-4-thiazolylacetamide)

• Product Name: 2,2,2-Trifluoro-N-4-thiazolylacetamide
• CAS No: 59134-92-8
• MF: C₅H₃F₃N₂OS
• MW: 196.150329828262
• CID: 843795
• PubChem ID: 21449659
• Update Time: 2025-10-05

2,2,2-Trifluoro-N-4-thiazolylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-4-thiazolylacetamide
• 2, 2, 2-Trifluoro-N-(thiazol-4-yl)acetamide
• 2,2,2-trifluoro-N-(1,3-thiazol-4-yl)acetamide
• 2,2,2-Trifluoro-N-4-thiazolyl-acetamide
• Acetamide, 2,2,2-trifluoro-N-4-thiazolyl-
• LogP
• DTXSID40614069
• 4-Trifluoroacetamidothiazole
• DB-072590
• 59134-92-8
• SCHEMBL11705493
• 2,2,2-trifluoro-N-(thiazol-4-yl)acetamide
• AKOS015902040

• Inchi： 1S/C5H3F3N2OS/c6-5(7,8)4(11)10-3-1-12-2-9-3/h1-2H,(H,10,11)
• InChI Key： SHLAEVGWZIFJCZ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 195.99189
• Monoisotopic Mass: 195.99181838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.612±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.5±40.0 ºC (760 Torr),
• Flash Point: 126.5±27.3 ºC,
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2,2-Trifluoro-N-4-thiazolylacetamide

Comprehensive Overview of 2,2,2-Trifluoro-N-4-thiazolylacetamide (CAS No. 59134-92-8)

2,2,2-Trifluoro-N-4-thiazolylacetamide, identified by its CAS number 59134-92-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a thiazole ring, a heterocyclic structure known for its versatility in drug design, coupled with a trifluoroacetamide moiety, which enhances its biochemical stability and reactivity. Researchers and industry professionals frequently search for terms like "thiazole derivatives," "trifluoroacetamide applications," and "CAS 59134-92-8 uses" to explore its potential in modern chemistry.

The unique combination of the thiazole ring and trifluoromethyl group in 2,2,2-Trifluoro-N-4-thiazolylacetamide makes it a valuable intermediate in synthesizing bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutics. Searches for "thiazole-based drugs" and "fluorinated acetamides in medicine" reflect its relevance in addressing global health challenges, such as antibiotic resistance and targeted cancer therapies.

From an agrochemical perspective, 2,2,2-Trifluoro-N-4-thiazolylacetamide is explored for its potential as a pesticide precursor. The trifluoromethyl group’s lipophilicity improves compound penetration into plant tissues, a feature highly sought after in sustainable agriculture. Queries like "eco-friendly pesticide synthesis" and "thiazole compounds in agriculture" underscore its alignment with trends toward greener pest control solutions.

Analytical chemists prioritize CAS 59134-92-8 for its distinct spectroscopic properties, such as NMR and mass spectrometry signatures, which facilitate precise identification in complex mixtures. Online searches for "characterization of trifluoroacetamides" and "analytical methods for thiazoles" highlight its diagnostic utility in quality control and research settings.

In material science, the electron-withdrawing nature of the trifluoromethyl group in 2,2,2-Trifluoro-N-4-thiazolylacetamide contributes to designing advanced organic semiconductors and photovoltaic materials. This aligns with the surge in interest for "fluorinated materials for energy storage" and "thiazole-based polymers," addressing the push for renewable energy technologies.

Regulatory and safety profiles of 59134-92-8 are also frequently queried, with terms like "2,2,2-Trifluoro-N-4-thiazolylacetamide safety data" and "handling guidelines for fluorinated amides." Proper storage under inert conditions and adherence to standard laboratory protocols ensure safe usage, though it remains non-hazardous under normal handling conditions.

The synthesis of 2,2,2-Trifluoro-N-4-thiazolylacetamide typically involves amide coupling reactions between trifluoroacetic acid derivatives and 4-aminothiazole, a process optimized for high yield and purity. Industrial searches often include "large-scale synthesis of thiazolylacetamides" and "cost-effective fluorination techniques," reflecting scalability concerns.

In conclusion, 2,2,2-Trifluoro-N-4-thiazolylacetamide (CAS 59134-92-8) bridges multiple scientific disciplines, from pharmaceuticals to materials engineering. Its structural features and adaptable chemistry continue to inspire innovations, making it a staple in research databases and commercial catalogs alike.